Cas no 892502-08-8 (N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine)

892502-08-8 structure
Product name:N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine
N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine
- Benzenemethanamine,N-methyl-4-(1H-pyrazol-1-ylmethyl)-
- N-methyl-1-[4-(pyrazol-1-ylmethyl)phenyl]methanamine
- Benzenemethanamine, N-methyl-4-(1H-pyrazol-1-ylmethyl)-
- 1-(4-((1H-pyrazol-1-yl)methyl)phenyl)-N-methylmethanamine
- CHEBI:194972
- CHEMBL3581508
- 892502-08-8
- DTXSID30594629
- N-Methyl-1-{4-[(1H-pyrazol-1-yl)methyl]phenyl}methanamine
- N-Methyl-1-[4-(1h-Pyrazol-1-Ylmethyl)phenyl]methanamine
- HR-0344
- N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine,97%
- CS-0357779
- AKOS009083622
- methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine
- DB-078341
- 3VR
- EN300-9199593
- Q27454180
-
- Inchi: 1S/C12H15N3/c1-13-9-11-3-5-12(6-4-11)10-15-8-2-7-14-15/h2-8,13H,9-10H2,1H3
- InChI Key: BQLXMVISWVMAID-UHFFFAOYSA-N
- SMILES: C1(CNC)=CC=C(CN2C=CC=N2)C=C1
Computed Properties
- Exact Mass: 201.12700
- Monoisotopic Mass: 201.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.8Ų
- XLogP3: 1.1
Experimental Properties
- Density: 1.07
- Boiling Point: 344.8°C at 760 mmHg
- Flash Point: 162.3°C
- Refractive Index: 1.58
- PSA: 29.85000
- LogP: 2.04170
- pka: 9.54±0.10(Predicted)
N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB225158-1 g |
N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine; 95% |
892502-08-8 | 1g |
€488.70 | 2023-02-05 | ||
TRC | M103873-100mg |
N-methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine |
892502-08-8 | 100mg |
$ 160.00 | 2022-06-04 | ||
Enamine | EN300-9199593-0.1g |
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine |
892502-08-8 | 95.0% | 0.1g |
$200.0 | 2025-02-21 | |
Enamine | EN300-9199593-10.0g |
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine |
892502-08-8 | 95.0% | 10.0g |
$978.0 | 2025-02-21 | |
Enamine | EN300-9199593-2.5g |
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine |
892502-08-8 | 95.0% | 2.5g |
$446.0 | 2025-02-21 | |
Enamine | EN300-9199593-0.05g |
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine |
892502-08-8 | 95.0% | 0.05g |
$191.0 | 2025-02-21 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428449-250mg |
1-(4-((1H-pyrazol-1-yl)methyl)phenyl)-N-methylmethanamine |
892502-08-8 | 98% | 250mg |
¥1201.00 | 2024-04-26 | |
Enamine | EN300-9199593-0.5g |
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine |
892502-08-8 | 95.0% | 0.5g |
$219.0 | 2025-02-21 | |
Enamine | EN300-9199593-0.25g |
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine |
892502-08-8 | 95.0% | 0.25g |
$209.0 | 2025-02-21 | |
Enamine | EN300-9199593-1.0g |
methyl({4-[(1H-pyrazol-1-yl)methyl]phenyl}methyl)amine |
892502-08-8 | 95.0% | 1.0g |
$228.0 | 2025-02-21 |
N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine Related Literature
-
Ryota Sakamoto,Taishiro Sasaki,Norikazu Honda,Takeshi Yamamura Chem. Commun., 2009, 5156-5158
-
Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
-
Yi-Fei Sun,Yi-Yang Wu,Ya-Qian Zhang,Jian-Hui Li,Yu Luo,Yi-Xiang Shi,Bin Hua,Jing-Li Luo Chem. Commun., 2016,52, 13687-13690
-
Sebastian Stein,Lukas Heletta,Marcel Kersting,Rainer Pöttgen Dalton Trans., 2017,46, 250-259
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